Cas no 35834-26-5 (Cirramycin A1,4'-deoxy-)

Cirramycin A1,4'-deoxy- Properties

Names and Identifiers

• Cirramycin A1,4'-deoxy-
• 2-[(14E)-9-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
• ROSAMICIN FROM MICROMONOSPORA ROSARIA
• Antibiotic 67-694
• Antibiotic M 4365A2
• Cirramycin A1,4'-deoxy
• Juvenimicin A3
• Juvenimicin A3 Rosaramicin
• ROSAMICIN
• Rosaramicin
• Rosaramicina [INN-Spanish]
• Rosaramicine [INN-French]
• Rosaramicinum [INN-Latin]
• 35834-26-5
• Rosaramicin [USAN:INN:BAN]
• 4'-Deoxycirramycin A1
• 4,17-Dioxabicyclo(14.1.0)heptadec-14-ene-10-acetaldehyde, 3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-9-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-
• ROSARAMICIN [USAN]
• SCH-14947
• ROSARAMICIN [INN]
• Rosaramicinum
• Cirramycin A1, 4'-deoxy-
• 2-[(1S,2R,3R,7R,8S,9S,10R,12R,14E,16S)-9-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
• Cirramycin A(sub 1), 4'-deoxy-
• Rosaramicina
• DTXSID4046361
• IUPCWCLVECYZRV-JZMZINANSA-N
• NSC-175150
• GTPL10855
• M 4365A2
• ROSARAMICIN [MART.]
• Rosamicin, from Micromonospora rosaria, ~98%
• AKOS040747422
• (1S,2R,3R,7R,8S,9S,10R,12R,14E,16S)-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-en-9-yl 3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranoside
• ANTIBIOTIC M-4365A2
• 2-((1S,2R,3R,7R,8S,9S,10R,12R,16S,E)-9-((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl)acetaldehyde
• Rosaramicine
• Antibiotic 67694
• ROSARAMICIN [MI]
• 4'-Deoxycirramycin A(sub 1)
• Q7367362
• CHEBI:87084
• Sch 14947
• NSC 175150
• UNII-E907BNQ7SH
• CHEMBL8965
• EINECS 252-742-1
• E907BNQ7SH
• ANTIBIOTIC T-1124C
• SCH14947
• MFCD00133803
• M-4365A2
• 3-Ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-9-((3,4,6-tridesoxy-3-dimethylamino-beta-O-xylo-hexopyranosyl)oxy)-4,17-dioxabicyclo(14.1.0)heptadec-14-en-10-acetaldehyd
• Stereoisomer of 3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-9-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-4,17-dioxabicyclo(14.1.0)heptadec-14-ene-10-acetaldehyde
• Rosamycin
• SCHEMBL1649596
• AKOS005423671
• NSC175150
• 4, 3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-9-[[3,4,6-trideoxy-3-(dimethylamino)-.beta.-D-glucopyranosyl]oxy]-
• ROSAMICIN BASE
• D05757
• 4, 3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-9-[[3,4,6-trideoxy-3-(dimethylamino)-.beta.-D-xylo-hexopyranosyl]oxy]-
• Stereoisomer of 3-ethyl-7-hydroxy-2,12,16-tetramethyl-5,13-dioxo-9-[[3,4,6-trideoxy-3-(dimethylamino)-.beta.-D-xylo-hexopyranosyl]oxy]-4,17-dioxabicyclo[14.1.0]heptadec-14-ene-10-acetaldehyde
• CHEMBL1966403
• Rosaramicin (USAN/INN)
• NS00011676
• CHEMBL2357105
• NCGC00183657-01
• 2-[(14Z)-9-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
• Tox21_112063
• NCGC00163616-01
• 2-[(7R,8S,9S,10R,12R,14E,16S)-9-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
• SCHEMBL134724
• Tox21_113415
• CAS-35834-26-5
• DTXCID2026361
• Antibiotic T 1124C
• Rosaramicinum (INN-Latin)
• (1S,2R,3R,7R,8S,9S,10R,12R,14E,16S)-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo(14.1.0)heptadec-14-en-9-yl 3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranoside
• Rosaramicina (INN-Spanish)
• ROSARAMICIN (MART.)
• 2-((1S,2R,3R,7R,8S,9S,10R,12R,14E,16S)-9-((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl)oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo(14.1.0)heptadec-14-en-10-yl)acetaldehyde
• Rosaramicine (INN-French)
• +Expand

• InChIKey： IUPCWCLVECYZRV-JZMZINANSA-N
• Inchi： InChI=1S/C31H51NO9/c1-9-25-20(5)29-31(6,41-29)12-10-23(34)17(2)14-21(11-13-33)28(19(4)24(35)16-26(36)39-25)40-30-27(37)22(32(7)8)15-18(3)38-30/h10,12-13,17-22,24-25,27-30,35,37H,9,11,14-16H2,1-8H3/b12-10+/t17-,18-,19+,20-,21+,22+,24-,25-,27-,28-,29+,30+,31+/m1/s1
• SMILES： O=CC[C@H]1C[C@@H](C)C(=O)C=C[C@@]2(O[C@H]2[C@H](C)[C@@H](CC)OC(=O)C[C@@H](O)[C@H](C)[C@H]1O[C@@H]1O[C@H](C)C[C@H](N(C)C)[C@H]1O)C |t:9,&1:3,5,11,13,14,16,23,25,27,29,31,34,38|

Computed Properties

• Exact Mass: 581.35600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 581.356
• Heavy Atom Count: 41
• Complexity: 941
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 135A^2

Experimental Properties

• LogP: 2.67040
• PSA: 135.13000
• Merck: 13,8342
• Refractive Index: 1.6310 (estimate)
• Boiling Point: 640.04°C (rough estimate)
• Melting Point: 119-122°
• Flash Point: 398.1°C
• Solubility: methanol: 10 mg/mL, clear, light yellow
• Specific Rotation: D26 -35° (ethanol)
• Density: 1.1598 (rough estimate)